Cas no 83054-49-3 (Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl-)

• Product Name: Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl-
• CAS No: 83054-49-3
• MF: C₁₇H₁₃Br₂NO
• MW: 407.099222898483
• CID: 678589
• PubChem ID: 13246021
• Update Time: 2025-04-19

Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl-
• 4-(1,6-dibromonaphthalen-2-yl)oxy-3-methylaniline
• 4-[(1,6-Dibromonaphthalen-2-yl)oxy]-3-methylaniline
• DTXSID40531707
• 83054-49-3
• SCHEMBL10964618

• Inchi： 1S/C17H13Br2NO/c1-10-8-13(20)4-7-15(10)21-16-6-2-11-9-12(18)3-5-14(11)17(16)19/h2-9H,20H2,1H3
• InChI Key： QJZINKANDNRMOS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=C(C=CC2=1)Br)OC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 406.93434g/mol
• Monoisotopic Mass: 404.93639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 35.2Ų